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Compound of Interest

Compound Name: Phenazopyridine

Cat. No.: B135373

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential, step-by-step guidance for the safe
disposal of phenazopyridine, a compound recognized for its analgesic properties and
common use in urinary tract infection treatments. Adherence to these procedures is critical due
to the chemical's hazardous characteristics.

Phenazopyridine hydrochloride is classified as harmful if swallowed and is a suspected
carcinogen.[1][2] It can also cause skin and serious eye irritation.[1] Therefore, meticulous
disposal practices are necessary to mitigate risks to personnel and the environment.

Quantitative Data for Phenazopyridine Hydrochloride

For quick reference, the following table summarizes key quantitative data for phenazopyridine
hydrochloride.

Property Value Reference
Molecular Weight 249.7 g/mole

Melting Point 240°C (464°F)

Acute Oral Toxicity (LD50) 472 mg/kg (Rat)
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Step-by-Step Disposal Protocol for Phenazopyridine

This protocol outlines the necessary steps for the safe disposal of phenazopyridine in a
laboratory setting. It is imperative to consult your institution's Environmental Health and Safety
(EHS) department for specific guidelines that may be in place.

1. Personal Protective Equipment (PPE) and Handling:

+ Always handle phenazopyridine in a well-ventilated area, preferably within a certified
laboratory chemical fume hood.

o Wear appropriate PPE, including safety glasses with side shields or goggles, chemical-
resistant gloves, and a lab coat.

¢ Avoid creating dust when handling the solid form.
2. Waste Segregation and Collection:

» Do not mix phenazopyridine waste with other waste streams. It must be collected in a
designated, compatible, and clearly labeled hazardous waste container.

e The container should be sealable, airtight, and made of a material compatible with
phenazopyridine.

o Label the waste container clearly as "Hazardous Waste: Phenazopyridine" and include any
other information required by your institution.

3. Spill Management:
 In the event of a spill, contain the source if it is safe to do so.

o For small spills of solid material, use appropriate tools to carefully place the spilled solid into
a convenient waste disposal container.

¢ Clean the spill area thoroughly by spreading water on the contaminated surface and dispose
of the cleaning materials as hazardous waste.
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» For large spills, evacuate non-essential personnel from the area and report the situation to
your EHS department immediately.

4. Final Disposal Procedure:

e Under no circumstances should phenazopyridine or its containers be disposed of down the
drain (sewering). The Environmental Protection Agency (EPA) prohibits the sewering of
hazardous pharmaceutical waste.

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area, away from incompatible materials such as strong oxidizers.

e Arrange for the disposal of the phenazopyridine waste through your institution's EHS
department or a licensed hazardous waste disposal contractor. Waste must be disposed of in
accordance with all federal, state, and local regulations.

o Empty containers that held phenazopyridine should be treated as hazardous waste unless
properly decontaminated.

Logical Workflow for Phenazopyridine Disposal

The following diagram illustrates the decision-making process for the proper disposal of
phenazopyridine waste in a laboratory setting.
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Caption: Phenazopyridine Disposal Workflow.
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This guide is intended to provide a framework for the safe handling and disposal of
phenazopyridine. Always prioritize safety and consult your institution's specific protocols. By
adhering to these procedures, you contribute to a safer laboratory environment and the
protection of our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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